Cas no 58197-06-1 (2-(pyridin-2-yl)acetic acid lithium salt)

• Product Name: 2-(pyridin-2-yl)acetic acid lithium salt
• CAS No: 58197-06-1
• MF: C₇H₈LiNO₂
• MW: 145.084921836853
• MDL: MFCD23701769
• CID: 4715362
• Update Time: 2025-06-14

2-(pyridin-2-yl)acetic acid lithium salt Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-2-yl)acetic acid lithium hydride
• Lithium;hydride;2-pyridin-2-ylacetic acid
• 2-(pyridin-2-yl)acetic acid lithium salt

• MDL： MFCD23701769
• Inchi： 1S/C7H7NO2.Li.H/c9-7(10)5-6-3-1-2-4-8-6;;/h1-4H,5H2,(H,9,10);;/q;+1;-1
• InChI Key： VDLMUZHEMUJQFB-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=CN=1)=O.[Li+].[H-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Topological Polar Surface Area: 50.2

Additional information on 2-(pyridin-2-yl)acetic acid lithium salt

Research Brief on 2-(Pyridin-2-yl)acetic Acid Lithium Salt (CAS: 58197-06-1): Recent Advances and Applications

2-(Pyridin-2-yl)acetic acid lithium salt (CAS: 58197-06-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This lithium salt derivative of 2-(pyridin-2-yl)acetic acid has shown promising potential in various applications, including drug development, catalysis, and material science. Recent studies have explored its unique properties, such as its stability, solubility, and reactivity, which make it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigations.

One of the key areas of research involving 2-(pyridin-2-yl)acetic acid lithium salt is its role as a ligand in metal-catalyzed reactions. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in facilitating cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules. The study highlighted the compound's ability to stabilize transition metal catalysts, thereby improving reaction yields and selectivity. This finding has important implications for the development of more efficient synthetic routes for pharmaceuticals and agrochemicals.

In the realm of drug discovery, 2-(pyridin-2-yl)acetic acid lithium salt has been investigated for its potential as a building block in the design of novel therapeutic agents. A recent preprint on bioRxiv detailed its incorporation into small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers reported that the lithium salt's unique electronic properties enhanced the binding affinity of the inhibitors, suggesting its utility in modulating challenging biological targets. This aligns with the growing interest in PPIs as a therapeutic strategy for diseases such as cancer and neurodegenerative disorders.

Another noteworthy application of 2-(pyridin-2-yl)acetic acid lithium salt is in the field of battery materials. A 2024 study in ACS Applied Materials & Interfaces explored its use as an additive in lithium-ion batteries. The compound was found to improve the stability of the electrolyte-electrode interface, leading to enhanced battery performance and longevity. This research opens new avenues for the development of next-generation energy storage systems, particularly in the context of renewable energy integration.

Despite these advancements, challenges remain in the large-scale production and application of 2-(pyridin-2-yl)acetic acid lithium salt. Issues such as cost-effectiveness, scalability, and environmental impact need to be addressed to fully realize its potential. Future research directions may include optimizing synthetic protocols, exploring its use in other catalytic systems, and further investigating its pharmacological properties. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and translating laboratory findings into real-world applications.

In conclusion, 2-(pyridin-2-yl)acetic acid lithium salt (CAS: 58197-06-1) represents a versatile and promising compound with diverse applications in chemical biology and pharmaceutical research. Recent studies have shed light on its utility in catalysis, drug discovery, and energy storage, underscoring its importance as a tool for innovation in these fields. Continued exploration of its properties and applications will likely yield further breakthroughs, making it a compound of enduring interest to researchers and industry professionals alike.